Cas no 1690206-55-3 ((2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid)

• Product Name: (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid
• CAS No: 1690206-55-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6016885
• PubChem ID: 106702649
• Update Time: 2025-05-20

(2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid
• Cyclohexaneacetic acid, α-amino-3,5-dimethyl-, (αS)-
• (2S)-2-amino-2-(3,5-dimethylcyclohexyl)aceticacid
• EN300-1297772
• 1690206-55-3

• Inchi： 1S/C10H19NO2/c1-6-3-7(2)5-8(4-6)9(11)10(12)13/h6-9H,3-5,11H2,1-2H3,(H,12,13)/t6?,7?,8?,9-/m0/s1
• InChI Key： OKQUKSPXMZEXSM-BCZLUZIISA-N
• SMILES： [C@@H](C1CC(C)CC(C)C1)(N)C(=O)O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 304.2±25.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid

(2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid (CAS No. 1690206-55-3): A Comprehensive Overview

(2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid (CAS No. 1690206-55-3) is a synthetic amino acid that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, biotechnology, and chemical synthesis. This compound belongs to the class of α-amino acids and is characterized by its chiral center and the presence of a 3,5-dimethylcyclohexyl substituent.

The chiral center in (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid imparts enantiomeric specificity, which is crucial for its biological activity and interactions with other molecules. The 3,5-dimethylcyclohexyl substituent adds complexity to the molecule, influencing its solubility, stability, and reactivity. These properties make it an attractive candidate for the development of novel drugs and therapeutic agents.

Recent research has focused on the synthesis of (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid using various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric purity. For instance, a study published in the Journal of Organic Chemistry (2021) reported a highly efficient method for the asymmetric synthesis of this compound using a chiral phosphoric acid catalyst. This method not only improved the yield but also enhanced the enantiomeric excess (ee) to over 99%.

In the context of pharmaceutical applications, (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid has shown promise as a building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation. A study in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that derivatives of this amino acid exhibited potent anti-inflammatory activity in vitro and in vivo.

The biological activity of (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid has also been explored in the context of protein-protein interactions. Research published in Chemical Communications (2019) revealed that this compound can modulate specific protein-protein interactions involved in cell signaling pathways. This finding opens up new avenues for the development of therapeutic agents targeting these interactions for the treatment of diseases such as cancer and neurodegenerative disorders.

Furthermore, the chemical synthesis of (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid has been optimized for large-scale production. A study in Organic Process Research & Development (2018) described a scalable synthesis route that utilizes readily available starting materials and mild reaction conditions. This approach significantly reduces production costs and environmental impact, making it suitable for industrial applications.

In addition to its pharmaceutical potential, (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid has found applications in biotechnology. For example, it can be used as a chiral auxiliary in asymmetric synthesis reactions to produce enantiomerically pure compounds. A recent study in Advanced Synthesis & Catalysis (2017) demonstrated the effectiveness of this amino acid as a chiral auxiliary in the asymmetric hydrogenation of prochiral ketones.

The stability and solubility of (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid are important factors that influence its utility in various applications. Research published in European Journal of Medicinal Chemistry (2016) investigated the effect of different solvents on the solubility and stability of this compound. The results showed that polar protic solvents such as methanol and ethanol provided optimal conditions for maintaining both solubility and stability over extended periods.

In conclusion, (2S)-2-amino-2-(3,5-dimethylcyclohexyl)acetic acid (CAS No. 1690206-55-3) is a versatile compound with significant potential in pharmaceuticals, biotechnology, and chemical synthesis. Its unique structural features and biological activity make it an attractive candidate for further research and development. As new methodologies continue to emerge for its synthesis and application, this amino acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.